N-cyclopentyl-3-iodobenzamide
Description
N-cyclopentyl-3-iodobenzamide is a chemical compound with the molecular formula C12H14INO . It has a molecular weight of 315.15 .
Molecular Structure Analysis
The InChI code for N-cyclopentyl-3-iodobenzamide is 1S/C12H14INO/c13-10-5-3-4-9(8-10)12(15)14-11-6-1-2-7-11/h3-5,8,11H,1-2,6-7H2,(H,14,15) . This indicates that the molecule consists of a benzamide group with an iodine atom at the 3-position and a cyclopentyl group attached to the nitrogen atom of the amide group .Physical And Chemical Properties Analysis
N-cyclopentyl-3-iodobenzamide has a density of 1.6±0.1 g/cm3, a boiling point of 409.5±28.0 °C at 760 mmHg, and a flash point of 201.5±24.0 °C . It has a molar refractivity of 69.2±0.4 cm3, a polar surface area of 29 Å2, and a molar volume of 194.9±5.0 cm3 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-cyclopentyl-3-iodobenzamide, focusing on six unique fields:
Pharmacological Research
N-cyclopentyl-3-iodobenzamide is often used in pharmacological studies to investigate its potential as a therapeutic agent. Its unique structure allows researchers to explore its binding affinity and activity at various biological targets, such as receptors and enzymes. This can lead to the development of new drugs for treating diseases like cancer, neurological disorders, and inflammatory conditions .
Radiopharmaceutical Development
Due to the presence of iodine in its structure, N-cyclopentyl-3-iodobenzamide can be radiolabeled with isotopes like iodine-123 or iodine-131. This makes it valuable in the development of radiopharmaceuticals for diagnostic imaging and targeted radiotherapy. Radiolabeled compounds can be used in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) to visualize and treat tumors .
Chemical Biology
In chemical biology, N-cyclopentyl-3-iodobenzamide serves as a tool compound to study biological processes at the molecular level. It can be used to probe protein-ligand interactions, investigate cellular pathways, and understand the mechanisms of action of various biomolecules. This helps in elucidating the roles of specific proteins and enzymes in health and disease .
Synthetic Chemistry
N-cyclopentyl-3-iodobenzamide is utilized in synthetic chemistry as a building block for the synthesis of more complex molecules. Its reactivity and functional groups make it a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Researchers can modify its structure to create novel compounds with desired properties .
properties
IUPAC Name |
N-cyclopentyl-3-iodobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14INO/c13-10-5-3-4-9(8-10)12(15)14-11-6-1-2-7-11/h3-5,8,11H,1-2,6-7H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDLVWNMKWKEXNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC(=CC=C2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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